Methenamine mandelate

• IUPAC Name: 2-hydroxy-2-phenylacetic acid;1,3,5,7-tetrazatricyclo[3.3.1.13,7]decane
• InChI: InChI=1S/C8H8O3.C6H12N4/c9-7(8(10)11)6-4-2-1-3-5-6;1-7-2-9-4-8(1)5-10(3-7)6-9/h1-5,7,9H,(H,10,11);1-6H2
• InChI Key: UXNFIJPHRQEWRQ-UHFFFAOYSA-N
• Canonical SMILES: C1N2CN3CN1CN(C2)C3.C1=CC=C(C=C1)C(C(=O)O)O
• Molecular Formula: C14H20N4O3
• DSSTOX Substance ID: DTXSID40941180
• Molecular Weight: 292.33 g/mol
• CAS RN: 587-23-5, 6754-75-2, 19442-87-6

Description

Methenamine mandelate is a urinary antibacterial agent. It is the chemical combination of mandelic acid with methenamine. It is available for oral use as film-coated tablets. It is used to prevent or control returning urinary tract infections caused by certain bacteria.

Molecular Structure Analysis

This compound has the molecular formula C14H20N4O3 and a molecular weight of 292.33. Methenamine is a heterocyclic organic compound with a cage-like structure similar to adamantane.

Chemical Reactions Analysis

In an acidic environment, methenamine is converted to ammonia and formaldehyde, which inhibits prokaryotic cell division and denatures bacterial proteins and nucleic acids. Despite over a century of use, there is no evidence of bacterial resistance to methenamine’s bacteriostatic activity.

Physical And Chemical Properties Analysis

This compound has a melting point of 128-130°C and a flash point of 250°C. It shows absorption maxima at 230 nm.

Scientific Research Applications

Application in Neurogenic Bladder Dysfunction

Methenamine mandelate has been studied for its effectiveness in preventing urinary tract infections (UTIs) in patients with neurogenic bladder dysfunction. In a trial, it was observed that patients receiving this compound experienced significantly lower infection rates compared to those in a placebo group, highlighting its potential as an effective urinary antiseptic in such conditions (Kevorkian, Merritt, & Ilstrup, 1984).

Potential Anti-Cancer Application

A groundbreaking application of this compound involves its use in cancer treatment. Researchers have developed a pH-sensitive nanoparticle containing this compound and NaHCO3. This formulation enables the conversion of this compound into formaldehyde in acidic environments, such as those found in lysosomes and endo-lysosomes of cancer cells. This conversion induces DNA damage, leading to cell cycle arrest, growth inhibition, and apoptosis in cancer cells. Moreover, this formulation has shown a significant inhibitory effect on the growth of MCF-7 xenograft tumors in vivo, suggesting a promising new anti-cancer function for this compound (Zhang et al., 2017).

Antiseptic Properties in Urinary Tract Infections

This compound, when used in conjunction with mandelic acid, acts as a broad-spectrum antibacterial agent. It's particularly promoted for chronic or recurrent urinary infections. The drug yields formaldehyde and mandelic acid in urine, effective only in the urine and not in the tissues of the urinary tract. For effective antibacterial activity, a pH of 5.5 or less in the urine is necessary, often requiring a supplementary acidifying agent (Drug and Therapeutics Bulletin, 1963).

Relevance in Multidrug Resistance Era

In the current era of multidrug resistance, this compound's unique antiseptic properties are being reconsidered, especially for the prevention of recurrent UTIs. It's suggested that methenamine should be considered when commonly used antibiotics fail to suppress recurrent UTIs, indicating its potential resurgence as a valuable therapeutic agent (Lo, Hammer, Zegarra, & Cho, 2014).

Use in Treatment of Urinary Tract Infections in Geriatric Patients

This compound has been studied for its efficacy in treating urinary tract infections in aged hospital patients with chronic diseases. A significant percentage of patients treated with this compound showed clearance of bacteriuria, indicating its effectiveness in managing urinary infections in the elderly population (Bohensky, 1969).

Safety and Hazards

Methenamine mandelate may cause nausea, vomiting, diarrhea, abdominal cramps, and loss of appetite. It may also cause bladder irritation, painful/frequent urination, and bloody/pink urine when taken in higher than recommended doses. It is contraindicated in patients with renal insufficiency, severe hepatic disease, severe dehydration, and in patients who have exhibited hypersensitivity to any component of the product.

Mechanism of Action

Target of Action

Methenamine mandelate is primarily a urinary antibacterial agent Instead, it has a broad spectrum of antibacterial activity that encompasses all urinary tract pathogens .

Mode of Action

In a more acidic environment (ph<6), methenamine is hydrolyzed toformaldehyde . Formaldehyde is a nonspecific bactericidal agent, meaning it can kill a wide range of bacteria .

Biochemical Pathways

The primary biochemical pathway involved in the action of this compound is its conversion to formaldehyde in the urine . This conversion is dependent on the acidity of the urine . The formaldehyde produced is highly reactive and can cross-link proteins and nucleic acids in bacteria, leading to bacterial death .

Pharmacokinetics

This compound is readily absorbed from the gastrointestinal tract but remains essentially inactive until it is excreted by the kidneys and concentrated in the urine . About 10–30% of the oral dose is hydrolyzed by gastric acidity to formaldehyde and ammonia . The enteric coating of this compound tablets reduces hydrolysis in the gastrointestinal tract and the rate of absorption .

Result of Action

The primary result of this compound’s action is the prevention and treatment of frequently recurring urinary tract infections . By converting to formaldehyde in the urine, it can kill a wide range of bacteria, thereby preventing urinary tract infections .

Action Environment

The action of this compound is highly dependent on the pH of the urine . Its antibacterial activity is maximal when the urine pH is ≤5.5 . Therefore, environmental factors that can influence urine pH, such as diet and hydration status, can significantly impact the efficacy of this compound .

Biochemical Analysis

Biochemical Properties

Methenamine mandelate does not have antibacterial properties in an alkaline environment (pH≥6); however, in a more acidic environment (pH<6), methenamine is hydrolyzed to formaldehyde . Formaldehyde is considered to be highly bactericidal . The antimicrobial activity of methenamine depends on its conversion in the urine to formaldehyde .

Cellular Effects

This compound is used to prevent or control returning urinary tract infections caused by certain bacteria . It is not used to treat an active infection. Antibiotics must be used first to treat and cure the infection . Methenamine is a drug that stops the growth of bacteria in urine . This medication also contains an ingredient that helps to make the urine acidic . When the urine is acidic, methenamine turns into formaldehyde to kill the bacteria .

Molecular Mechanism

The molecular mechanism of action of this compound is based on its conversion to formaldehyde in the urine . This conversion occurs in acidic conditions, with maximum efficacy occurring at pH 5.5 or less . Formaldehyde, the active form of methenamine, is highly bactericidal .

Temporal Effects in Laboratory Settings

The antimicrobial activity of this compound depends on its conversion in the urine to formaldehyde . Urinary concentrations of formaldehyde vary with pH and urine volume . There is no documentation that acidification of the urine enhances methenamine’s therapeutic activity .

Metabolic Pathways

This compound is metabolized in the body by hydrolysis to formaldehyde and ammonia in acidic urine . This metabolic pathway is essential for the antibacterial action of this compound .

Transport and Distribution

This compound is readily absorbed but remains essentially inactive until it is excreted by the kidneys and concentrated in the urine . An acid urine is essential for its antibacterial action, with maximum efficacy occurring at pH 5.5 or less .

Subcellular Localization

The subcellular localization of this compound is primarily within the urinary tract, where it exerts its antibacterial effects . It is not used to treat systemic bacterial infections and has no effect on bacteria in blood or tissues outside the urinary tract .

Q & A

A: Methenamine mandelate itself is not directly antibacterial. [] Its activity relies on its breakdown in acidic urine (pH 5.5 or less) into formaldehyde and mandelic acid. [, , ] Formaldehyde is the primary antibacterial agent, exhibiting a broad spectrum of activity against urinary tract pathogens. [, ] Mandelic acid also possesses mild antibacterial properties and contributes to urine acidification. [, ]

A: The formaldehyde released in the urine denatures bacterial proteins, ultimately leading to bacterial cell death. [] It effectively targets various urinary tract pathogens, making this compound useful for preventing recurrent urinary tract infections. []

A: this compound (C6H12N4•C8H8O3) has a molecular weight of 292.34 g/mol. []

A: Enteric coatings prevent the premature breakdown of this compound in the acidic stomach environment. [] This ensures that a higher concentration of the drug reaches the bladder, where it can be effectively hydrolyzed into formaldehyde in the acidic urine. []

A: Administering this compound suspension to individuals with swallowing difficulties (dysphagia) can lead to aspiration and lipoid pneumonia. [] This risk arises from the oily components (sesame oil, hydrogenated castor oil, and champagne cider oil) present in the suspension formulation. [, ] Crushing tablets and mixing them with food is recommended for safer administration in such cases. []

A: Yes, this compound is available in various formulations, including non-enteric-coated tablets, suspensions, and granules. [, ] The choice of formulation may depend on patient-specific factors and clinical considerations.

A: Following oral administration, this compound is well-absorbed and readily penetrates red blood cells. [] It is primarily excreted unchanged in the urine, achieving antibacterial concentrations after regular dosing. [, ] The rate of absorption varies depending on the formulation, with enteric-coated tablets exhibiting slower absorption compared to non-enteric-coated forms. []

A: While ascorbic acid effectively lowers urine pH, studies show conflicting results regarding its impact on enhancing this compound's antibacterial activity. [, , ] Some studies suggest a positive effect, particularly against Proteus infections, while others show no significant improvement. [, ]

A: Studies have demonstrated the efficacy of this compound in preventing recurrent urinary tract infections, particularly in patients without indwelling catheters. [, ] Its effectiveness may vary depending on factors like urine pH, specific bacterial pathogens, and patient characteristics. [, , , ]

A: this compound's effectiveness in patients with indwelling catheters is questionable. [, ] Formaldehyde generation requires time, and urine dwelling time in the bladder is reduced with catheters, potentially limiting the drug's efficacy. []

ANone: Several methods are available for analyzing this compound and its components in various matrices:

• Cerimetric Titration: This method quantifies mandelic acid by direct titration with ceric ion, offering a rapid and selective approach for dosage form analysis. []
• Spectrophotometry: Methenamine can be hydrolyzed to formaldehyde, which reacts with specific reagents to produce measurable color changes quantifiable via spectrophotometry. This method finds applications in both stability and quality control assessments. [, , ]
• Gas-Liquid Chromatography: This technique, coupled with enzymatic hydrolysis and extraction, allows for the accurate determination of placental estriol in urine, even in the presence of this compound. []

A: Yes, several other antibiotics are used for preventing recurrent urinary tract infections, including sulfamethoxazole, nitrofurantoin, and trimethoprim-sulfamethoxazole. [, ] The choice of therapy depends on individual patient factors, antibiotic sensitivities of the infecting bacteria, and potential side effects.

A: While a specific date isn't provided in the abstracts, this compound has been used in clinical practice for many years. [] Its use as a urinary antiseptic likely dates back to the early-to-mid 20th century, coinciding with the development and widespread use of other sulfonamide and antibiotic classes.